Cas no 1934379-72-2 (Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate)

• Product Name: Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate
• CAS No: 1934379-72-2
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 4632265
• PubChem ID: 91623681
• Update Time: 2025-06-08

Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholine]-8-carboxylate
• tert-butyl5'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholine]-8-carboxylate
• AKOS026715580
• tert-butyl 5'-oxospiro[8-azabicyclo[3.2.1]octane-3,2'-morpholine]-8-carboxylate
• CS-0090666
• F2147-1925
• W12712
• 1934379-72-2
• Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate

• Inchi： 1S/C15H24N2O4/c1-14(2,3)21-13(19)17-10-4-5-11(17)7-15(6-10)9-16-12(18)8-20-15/h10-11H,4-9H2,1-3H3,(H,16,18)
• InChI Key： QMNHWFFFQOLWFA-UHFFFAOYSA-N
• SMILES： O1CC(NCC21CC1CCC(C2)N1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.9Ų

Additional information on Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate

Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate (CAS No. 1934379-72-2): An Overview

Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate (CAS No. 1934379-72-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and the presence of a tert-butyl ester group, holds potential for various applications, particularly in the development of novel therapeutic agents.

The spirocyclic framework of this compound is a key feature that contributes to its structural rigidity and conformational stability. The spirocyclic structure is formed by the fusion of a bicyclo[3.2.1]octane ring with a morpholine ring, creating a complex and highly functionalized molecule. This structural complexity provides a rich platform for exploring its pharmacological properties and potential biological activities.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to modulate various biological targets effectively. The presence of the 5'-oxo group in the structure of Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate adds an additional layer of reactivity and functional diversity, making it an attractive candidate for further investigation.

In terms of synthetic accessibility, Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate can be synthesized through a series of well-defined chemical transformations. Key steps in its synthesis include the formation of the spirocyclic core, the introduction of the oxo group, and the esterification with tert-butanol to form the tert-butyl ester. These synthetic strategies are crucial for ensuring high yields and purity, which are essential for downstream applications in medicinal chemistry.

The biological evaluation of Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate has revealed promising results in several areas. One notable area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary studies have shown that this compound exhibits selective inhibition against certain kinases, which are key targets in cancer therapy and other proliferative disorders.

Furthermore, Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate has been evaluated for its anti-inflammatory properties. In vitro assays have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate have also been studied to assess its suitability for drug development. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective delivery and sustained action within the body.

In addition to its therapeutic potential, Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate has been explored as a tool compound in chemical biology research. Its unique structural features make it an excellent probe for studying protein-protein interactions and signaling pathways in cells. This application highlights the versatility of this compound beyond its direct therapeutic uses.

The future prospects for Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate are promising. Ongoing research aims to optimize its structure through rational design to enhance its potency and selectivity against specific targets. Additionally, efforts are being made to develop prodrugs or formulations that can improve its bioavailability and reduce potential side effects.

In conclusion, Tert-Butyl 5'-Oxo-8-Azaspiro[Bicyclo[3.2.1]Octane-3,2'-Morpholine]-8-Carboxylate (CAS No. 1934379-72-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further exploration and development as a novel therapeutic agent.